Cas no 845781-07-9 ((3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone)

• Product Name: (3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone
• CAS No: 845781-07-9
• MF: C₁₅H₁₂F₂O₃
• MW: 278.250791549683
• MDL: MFCD06201564
• CID: 873807
• PubChem ID: 2758269
• Update Time: 2025-08-05

(3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone
• (3,4-difluorophenyl)-(3,4-dimethoxyphenyl)methanone
• 3,4-Difluoro-3',4'-dimethoxybenzophenone
• MFCD06201564
• AKOS009337487
• (3,4-Difluoro-phenyl)-(3,4-dimethoxy-phenyl)-methanone
• DTXSID50374248
• 845781-07-9

• MDL： MFCD06201564
• Inchi： 1S/C15H12F2O3/c1-19-13-6-4-10(8-14(13)20-2)15(18)9-3-5-11(16)12(17)7-9/h3-8H,1-2H3
• InChI Key： UDDORMZWBUPNFJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1C=CC(=C(C=1)OC)OC)=O)F

Computed Properties

• Exact Mass: 278.07500
• Monoisotopic Mass: 278.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 398°C at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.531
• PSA: 35.53000
• LogP: 3.21300

(3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on (3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone

(3,4-Difluorophenyl)(3,4-Dimethoxyphenyl)Methanone: A Comprehensive Overview

The compound with CAS No. 845781-07-9, commonly referred to as (3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which consists of two aromatic rings connected by a ketone group. The 3,4-difluorophenyl and 3,4-dimethoxyphenyl substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of (3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone in the development of novel therapeutic agents. The presence of fluorine atoms in the difluorophenyl group enhances the compound's lipophilicity, making it a promising candidate for drug delivery systems. Additionally, the methoxy groups in the dimethoxyphenyl moiety contribute to increased solubility and stability, which are critical factors in pharmaceutical design.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that (3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone can undergo various transformations, including nucleophilic aromatic substitution and cross-coupling reactions. These reactions have enabled the creation of complex molecular architectures with potential applications in materials science and biotechnology.

In terms of biological activity, recent investigations have revealed that (3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone exhibits selective inhibition against certain enzymes involved in metabolic pathways. This finding has opened new avenues for its use in the development of enzyme-targeted therapies. Furthermore, its unique electronic properties make it a valuable tool in the study of photochemical reactions and energy transfer mechanisms.

The synthesis of (3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include Friedel-Crafts acylation and subsequent functionalization of the aromatic rings. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental perspective, understanding the degradation pathways of (3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. However, further research is needed to fully characterize its environmental fate and potential risks.

In conclusion, (3,4-difluorophenyl)(3,4-dimethoxyphenyl)methanone (CAS No. 845781-07-9) stands as a remarkable example of how structural complexity can lead to diverse functional properties. Its applications span across multiple disciplines, from drug discovery to materials engineering. As research continues to uncover new insights into its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific innovation.